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Compound of Interest

Compound Name: Serotonin-d4

Cat. No.: B15623094 Get Quote

Technical Guide: Serotonin-d4
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Serotonin-d4, a deuterated analog of

the neurotransmitter serotonin. This document outlines its chemical properties, its critical role

as an internal standard in quantitative analysis, and the fundamental signaling pathways of

serotonin that are pertinent to its research applications.

Core Data Presentation
Quantitative data for Serotonin-d4 and its common salt form are summarized below. The

existence of multiple CAS numbers reflects different suppliers or specific labeled forms.

Property Serotonin-d4 (Free Base)
Serotonin-d4
Hydrochloride

Synonyms
3-(2-Aminoethyl-d4)-1H-indol-

5-ol, 5-Hydroxytryptamine-d4

3-(2-Aminoethyl-1,1,2,2-

d4)-1H-indol-5-ol,

monohydrochloride[1]

CAS Number 58264-95-2[2][3][4]
2469263-61-2[1][5][6], 50-67-9

(unlabeled reference)[7]

Molecular Formula C₁₀H₈D₄N₂O C₁₀H₈D₄N₂O • HCl[1][5][6][7][8]

Molecular Weight 180.24 g/mol [2][4]
216.7 g/mol [1][5][6], 216.68

g/mol [7]
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Experimental Protocols
Serotonin-d4 is primarily utilized as an internal standard for the precise quantification of

endogenous serotonin in biological matrices by isotope-dilution mass spectrometry, such as

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[1]

General Protocol for Serotonin Quantification using
Serotonin-d4
This protocol outlines a general procedure for the analysis of serotonin in samples like human

feces, plasma, or brain tissue.

1. Sample Preparation:

A known amount of Serotonin-d4 internal standard (IS) is added to the biological sample.[9]
For plasma or serum, proteins are typically precipitated using an acid solution (e.g., 5-
sulfosalicylic acid) and removed by centrifugation.[10]
For more complex matrices like feces, a solid-phase extraction (SPE) may be employed to
remove interfering contaminants.[9][11]

2. Chromatographic Separation:

The prepared sample is injected into a High-Performance Liquid Chromatography (HPLC) or
Ultra-Performance Liquid Chromatography (UPLC) system.
Separation is often achieved using a reversed-phase C18 column or a Hydrophilic
Interaction Chromatography (HILIC) column.[12][13]
A gradient elution with a mobile phase consisting of an aqueous component (e.g., water with
formic acid) and an organic component (e.g., acetonitrile or methanol) is commonly used.

3. Mass Spectrometric Detection:

The eluent from the chromatography system is introduced into a tandem mass spectrometer,
typically equipped with an electrospray ionization (ESI) source operating in positive ion
mode.[12]
The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode to
selectively detect and quantify serotonin and Serotonin-d4.[14]
Specific precursor-to-product ion transitions are monitored for both the analyte (serotonin)
and the internal standard (Serotonin-d4). For example:
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Serotonin: m/z 177.1 → 160.0[14]
Serotonin-d4: m/z 181.1 → 164.1[12][14]

4. Quantification:

The concentration of serotonin in the original sample is determined by calculating the ratio of
the peak area of the endogenous serotonin to the peak area of the Serotonin-d4 internal
standard.
A calibration curve is constructed using known concentrations of serotonin and a fixed
concentration of Serotonin-d4 to ensure accurate quantification.[9][11]

Signaling Pathways and Logical Relationships
The following diagrams illustrate a simplified serotonin signaling pathway and a typical

experimental workflow for serotonin quantification.
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Caption: Experimental workflow for serotonin quantification.
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Caption: Simplified overview of serotonin signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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